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Compound of Interest

Compound Name: Ternidazole-d6hydrochloride

Cat. No.: B583655

Introduction

Ternidazole-d6 hydrochloride is the deuterated form of Ternidazole hydrochloride, an
antiprotozoal agent belonging to the 5-nitroimidazole class of antibiotics. As a stable isotope-
labeled internal standard, Ternidazole-d6 hydrochloride is a critical component in quantitative
bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), for the
accurate determination of Ternidazole levels in biological matrices. This document provides a
detailed protocol for the preparation, storage, and handling of Ternidazole-d6 hydrochloride
stock solutions to ensure their accuracy and stability for research applications.

Materials and Reagents

o Ternidazole-d6 Hydrochloride (Solid)

o Dimethyl Sulfoxide (DMSO), ACS Reagent Grade or higher

e 1.5 mL or 2.0 mL amber glass vials with PTFE-lined screw caps
» Calibrated analytical balance

o Calibrated micropipettes and sterile, disposable tips

e \ortex mixer

e Sonicator (optional)
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Quantitative Data Summary

The following table summarizes the key quantitative information for Ternidazole-d6
hydrochloride.

Parameter Value

] 2-Methyl-5-nitro-1H-imidazole-1-propanol-d6
Chemical Name

Hydrochloride
CAS Number 1346599-62-9
Molecular Formula C7HeD6CIN303
Molecular Weight 227.68 g/mol
Recommended Storage (Solid) 2-8°C Refrigerator

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mg/mL stock solution of Ternidazole-d6
hydrochloride in DMSO.

4.1. Pre-Preparation:

o Allow the vial of solid Ternidazole-d6 hydrochloride to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of atmospheric moisture.

o Label a clean, dry amber glass vial with the compound name, concentration, solvent,
preparation date, and initials of the preparer.

4.2. Weighing the Compound:
o Tare the analytical balance with the labeled amber vial on it.

o Carefully weigh the desired amount of Ternidazole-d6 hydrochloride directly into the tared
vial. For a 10 mg/mL stock solution, accurately weigh approximately 10 mg of the solid.
Record the exact weight.
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4.3. Dissolution:

Based on the recorded weight, calculate the required volume of DMSO to achieve a 10
mg/mL concentration.

o Example Calculation: For a recorded weight of 10.5 mg, the required volume of DMSO is
1.05 mL (10.5 mg / 10 mg/mL).

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing
the Ternidazole-d6 hydrochloride.

Tightly cap the vial and vortex for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure complete dissolution. If particulates are still present,
sonicate the vial for 5-10 minutes in a room temperature water bath.

4.4. Storage and Handling:

Once fully dissolved, the stock solution is ready for use or storage.
For short-term storage (up to 1 month), store the stock solution at -20°C.[1]

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use
volumes in amber glass vials and store at -80°C.[1] This minimizes freeze-thaw cycles which
can degrade the compound.

Always protect the solution from light.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Ternidazole-d6

hydrochloride stock solution.
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Caption: Workflow for Ternidazole-d6 Hydrochloride Stock Solution Preparation.
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Discussion

The high solubility of the non-deuterated analog, Ternidazole hydrochloride, in DMSO (250
mg/mL) suggests that Ternidazole-d6 hydrochloride will also be readily soluble in this solvent.
[2][3] DMSO is a common and effective solvent for preparing high-concentration stock solutions
of many organic compounds.[4][5] The use of amber vials and protection from light are crucial
as nitroimidazole compounds can be light-sensitive. The recommended storage conditions are
based on data for the non-deuterated form and general best practices for stable isotope-
labeled standards.[1][6] Following this protocol will help ensure the preparation of accurate and
stable stock solutions of Ternidazole-d6 hydrochloride for use in sensitive analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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